6-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide

• IUPAC Name: 6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide
• InChI: InChI=1S/C13H20N2OS/c1-13(2,3)8-4-5-9-10(12(16)15-14)7-17-11(9)6-8/h7-8H,4-6,14H2,1-3H3,(H,15,16)
• InChI Key: ADZMWTXQEPTOOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)SC=C2C(=O)NN
• Molecular Formula: C13H20N2OS
• Molecular Weight: 252.38 g/mol

Description

6-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide (TBTHC) is a synthetic organic compound that has recently been studied for its potential applications in various scientific fields. It is a member of the benzothiophene family and is composed of a benzothiophene nucleus with a tert-butyl substituent and a carbohydrazide moiety. It is a colorless crystalline solid that is soluble in organic solvents.

Scientific Research Applications

Environmental Monitoring and Health Implications

• Exposure Monitoring in Occupational Settings :

  • Studies have shown that petrol station workers exposed to benzene and methyl tert-butyl ether (MTBE) exhibit transcriptional and epigenetic modifications in their DNA, indicating potential health risks related to exposure to fuel-related pollutants (Rota et al., 2018).
  • Another study assessed urinary levels of MTBE in urban policemen as a biomarker of exposure to urban traffic, providing insights into the health impacts of urban pollution (Campo et al., 2011).

• Human Biomonitoring and Metabolic Insights :

  • Research has explored the metabolism and exposure of synthetic phenolic antioxidants like BHT, a compound related to tert-butyl groups, in human subjects. This includes tracking maternal transfer of these chemicals and their metabolites, indicating potential health risks from prenatal exposure (Du et al., 2019).
  • The biomonitoring of exposure to fragrance chemicals with tert-butyl groups has been conducted to understand their occurrence in urine samples, providing a basis for assessing exposure and potential health risks (Scherer et al., 2020).

Allergenicity and Contact Sensitivity

• Contact Allergy Investigations :
  • Certain studies have identified allergens in compounds containing tert-butyl groups, which are used in various consumer products. This research is crucial for diagnosing and preventing allergies caused by these compounds (Zimerson et al., 2002).

Environmental Impact and Chemical Exposure

• Plasticizers and Synthetic Antioxidants :

  • Investigations into prenatal exposure to emerging plasticizers and synthetic antioxidants, which may include compounds structurally related to 6-Tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbohydrazide, highlight concerns about the health risks posed by these chemicals during critical life stages like pregnancy (Tang et al., 2022).

• Characterization of VOC Exposure :

  • The examination of relationships between environmental exposures to volatile organic compounds (VOCs), which may share structural components with tert-butyl groups, and liver biochemical tests, provides a comprehensive understanding of the potential health effects of such exposures (Liu et al., 2009).